Dichlorodicyclohexylsilane

Specification

• CAS No.: 18035-74-0
• Molecular Formula: C12H22Cl2Si
• Molecular Weight: 265.29 g/mol
• IUPAC Name: dichloro(dicyclohexyl)silane
• Standard InChI: InChI=1S/C12H22Cl2Si/c13-15(14,11-7-3-1-4-8-11)12-9-5-2-6-10-12/h11-12H,1-10H2
• Standard InChI Key: IESPKCNRKMAVIB-UHFFFAOYSA-N
• SMILES: C1CCC(CC1)[Si](C2CCCCC2)(Cl)Cl
• Canonical SMILES: C1CCC(CC1)[Si](C2CCCCC2)(Cl)Cl

Introduction

Dichlorodicyclohexylsilane, also known as dicyclohexyldichlorosilane, is a chemical compound with the molecular formula C12H22Cl2Si and the CAS number 18035-74-0. It belongs to the organochlorosilane family, which is widely used in various chemical reactions due to its reactivity. This compound is primarily utilized as a chemical intermediate, particularly in research settings.

Safety and Handling

Given its corrosive properties, handling dichlorodicyclohexylsilane requires caution. It is classified as a Class 8 corrosive material by the Department of Transportation (DOT) and must be stored in a well-ventilated area, away from water and moisture. Personal protective equipment, including gloves and a respirator, should be worn when handling this compound. In case of exposure, immediate medical attention is advised.

Environmental Considerations

Dichlorodicyclohexylsilane may pose environmental hazards due to its reactivity and potential to release harmful substances upon decomposition. It should not be disposed of into sewers or released into the environment. Disposal must be carried out according to local and national regulations, typically involving licensed waste disposal facilities.

Regulatory Information

In the United States, dichlorodicyclohexylsilane is subject to the Toxic Substances Control Act (TSCA) and is supplied for research and development purposes under specific exemptions. Its use for commercial purposes is restricted unless it meets the requirements outlined in the TSCA regulations.